Cas no 110821-40-4 (Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 110821-40-4
• MF: C₁₂H₁₀BrClN₂O₂
• MW: 329.577001094818
• CID: 94888
• PubChem ID: 13802167
• Update Time: 2025-04-18

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• LogP
• 5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-bromo-1-(4-chlorophenyl)pyrazole-4-carboxylate
• AMY12018
• F17260
• FT-0703074
• ethyl5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• DTXSID80549902
• AKOS015899941
• 110821-40-4
• DB-060039

• Inchi： 1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
• InChI Key： BWALRXGXGVEXDX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 327.9615
• Monoisotopic Mass: 327.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.57
• Melting Point: 100-102 ºC
• Boiling Point: 398.598°C at 760 mmHg
• Flash Point: 194.865°C
• Refractive Index: 1.626
• PSA: 44.12
• LogP: 3.46490